Cas no 2377033-99-1 ((1,1-Dimethyl-1,2,4-triazol-1-ium-3-yl)methanamine;dihydrochloride)

• Product Name: (1,1-Dimethyl-1,2,4-triazol-1-ium-3-yl)methanamine;dihydrochloride
• CAS No: 2377033-99-1
• MF: C₅H₁₃Cl₂N₄
• MW: 200.08951830864
• CID: 6602017
• PubChem ID: 145710285
• Update Time: 2025-11-06

(1,1-Dimethyl-1,2,4-triazol-1-ium-3-yl)methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,1-Dimethyl-1H-1l4,2,4-triazol-3-yl)methanaminedihydrochloride
• CVD03399
• (1,1-Dimethyl-1H-1l4,2,4-triazol-3-yl)methanamine dihydrochloride
• 2377033-99-1
• (1,1-Dimethyl-1,2,4-triazol-1-ium-3-yl)methanamine;dihydrochloride

• Inchi： 1S/C5H11N4.2ClH/c1-9(2)4-7-5(3-6)8-9;;/h4H,3,6H2,1-2H3;2*1H/q+1;;
• InChI Key： BMNYFNOBBUPJDB-UHFFFAOYSA-N
• SMILES： Cl.Cl.[N+]1(C=NC(CN)=N1)(C)C

Computed Properties

• Exact Mass: 199.0517268g/mol
• Monoisotopic Mass: 199.0517268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7Ų

Additional information on (1,1-Dimethyl-1,2,4-triazol-1-ium-3-yl)methanamine;dihydrochloride

Introduction to (1,1-Dimethyl-1,2,4-triazol-1-ium-3-yl)methanamine Dihydrochloride (CAS No. 2377033-99-1)

The compound (1,1-Dimethyl-1,2,4-triazol-1-ium-3-yl)methanamine dihydrochloride, identified by its CAS number 2377033-99-1, represents a significant advancement in the field of pharmaceutical chemistry. This innovative molecule has garnered considerable attention due to its unique structural properties and promising applications in medicinal chemistry. The triazolium core and the methanamine substituent contribute to its distinctive reactivity and potential therapeutic benefits.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery efforts. Among these, triazolium derivatives have emerged as versatile scaffolds due to their ability to modulate biological pathways effectively. The (1,1-Dimethyl-1,2,4-triazol-1-ium-3-yl)methanamine dihydrochloride structure combines the stability of the triazolium ring with the nucleophilic character of the methanamine group, making it a valuable candidate for further exploration.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Studies have indicated that triazolium-based molecules can interact with various biological targets, including kinases and other enzymes involved in signal transduction. The (1,1-Dimethyl-1,2,4-triazol-1-ium-3-yl)methanamine dihydrochloride derivative has shown promise in preclinical studies as a tool for investigating these interactions.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical applications. This formulation is particularly advantageous for drug delivery systems, where bioavailability and shelf life are critical factors. The improved solubility also facilitates its use in high-throughput screening assays, allowing researchers to evaluate its potential more efficiently.

Recent research has highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. The (1,1-Dimethyl-1,2,4-triazol-1-ium-3-yl)methanamine dihydrochloride molecule exemplifies this principle by incorporating multiple functional groups that can be fine-tuned to optimize biological activity. The methanamine moiety, for instance, can be modified to enhance binding affinity or selectivity against specific targets.

The triazolium ring itself is known for its ability to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. These properties make it an attractive component for designing molecules with tailored functionalities. In the context of medicinal chemistry, such versatility allows for the development of compounds that can interact with multiple biological pathways simultaneously.

Advances in computational chemistry have further accelerated the discovery process for novel heterocyclic compounds like (1,1-Dimethyl-1,2,4-triazol-1-ium-3-yl)methanamine dihydrochloride. Molecular modeling techniques enable researchers to predict binding affinities and metabolic stability with high accuracy. These predictions are crucial for guiding synthetic efforts and optimizing lead compounds for clinical development.

The compound's potential applications extend beyond traditional drug development. It has shown promise as a building block for more complex molecules in materials science and agrochemicals. The unique electronic properties of the triazolium ring make it suitable for designing organic semiconductors and other advanced materials.

In conclusion, the (1,1-Dimethyl-1,2,4-triazol-1-ium-3-yl)methanamine dihydrochloride (CAS No. 2377033-99-1) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing medical science.